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Cat. No.: B1293664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-(2-Hydroxyethyl)-2-oxazolidinone (CAS RN: 3356-88-5). Given

its classification for causing serious eye irritation, adherence to these guidelines is critical to

ensure personal safety and proper laboratory conduct.

Personal Protective Equipment (PPE)
The primary hazards associated with 3-(2-Hydroxyethyl)-2-oxazolidinone are serious eye

irritation and potential skin irritation.[1][2] Therefore, a comprehensive PPE strategy is the first

line of defense against exposure.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A face shield

should be worn in situations

with a high risk of splashing.

To protect against splashes

that could cause serious eye

damage.[1][2]

Skin Protection

- Gloves: Chemically resistant

gloves (e.g., nitrile, neoprene,

or butyl rubber) are required.

Inspect gloves for any signs of

degradation or perforation

before and during use.

Dispose of contaminated

gloves immediately after use. -

Lab Coat: A standard

laboratory coat must be worn

and buttoned to prevent skin

contact.

To prevent skin contact which

may cause irritation. The

choice of glove material should

be based on the specific

laboratory task and potential

for exposure.

Respiratory Protection

Under normal laboratory

conditions with adequate

ventilation, respiratory

protection is not typically

required. If there is a potential

for aerosol generation or if

handling large quantities in a

poorly ventilated area, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.

To prevent inhalation of

potentially harmful aerosols or

vapors.

Operational and Disposal Plans
Strict adherence to the following operational and disposal procedures is crucial for the safe

handling and management of 3-(2-Hydroxyethyl)-2-oxazolidinone.
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Safe Handling and Storage Workflow
The following diagram outlines the procedural flow for the safe handling and storage of 3-(2-
Hydroxyethyl)-2-oxazolidinone.
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Receive Chemical

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Container Intact

Don Appropriate PPE

Handle in a Well-Ventilated Area or Fume Hood

Weigh and Prepare for Use

Use in Experiment

Decontaminate Work Area

Return to Storage
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Caption: Workflow for Safe Handling and Storage.
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Step-by-Step Handling Procedures:
Receiving and Inspection: Upon receipt, carefully inspect the container for any signs of

damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area away from incompatible

materials. The storage class is 11 for combustible solids.[1][2]

Personal Protective Equipment: Before handling, don the appropriate PPE as outlined in the

table above.

Handling Environment: All handling of 3-(2-Hydroxyethyl)-2-oxazolidinone should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize inhalation exposure.

Avoiding Contamination: Avoid direct contact with skin, eyes, and clothing. Prevent the

formation of dust and aerosols.

Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or

smoke in the laboratory.

Work Area Decontamination: Clean the work area thoroughly after each use to remove any

residual contamination.

Disposal Plan
Proper disposal of 3-(2-Hydroxyethyl)-2-oxazolidinone and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.
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Unused or Waste Chemical

Collect in a Labeled, Sealed Container for Solid Chemical Waste

Empty Container

Triple Rinse Container with a Suitable Solvent

Dispose of as Hazardous Chemical Waste via Institutional Protocol Collect First Rinse Solution in a Labeled, Sealed Container for Liquid Chemical Waste

Dispose of as Hazardous Liquid Waste via Institutional Protocol

Dispose of Rinsed Container as Non-Hazardous Waste (or as per institutional guidelines)

Click to download full resolution via product page

Caption: Disposal Plan for 3-(2-Hydroxyethyl)-2-oxazolidinone.

Step-by-Step Disposal Procedures:
Waste Chemical: Collect any unused or waste 3-(2-Hydroxyethyl)-2-oxazolidinone in a

clearly labeled, sealed, and compatible container designated for solid chemical waste.

Contaminated Materials: Any materials, such as gloves or wipes, that are contaminated with

the chemical should also be collected in a designated hazardous waste container.

Empty Containers:

Thoroughly empty the container of all contents.

Triple rinse the container with a suitable solvent (e.g., water or an appropriate organic

solvent).

Collect the first rinse solution as hazardous liquid waste in a separate, clearly labeled, and

sealed container.
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Subsequent rinsates may be disposed of down the drain with copious amounts of water,

depending on local regulations.

After thorough rinsing and drying, the empty container can typically be disposed of as non-

hazardous waste. Deface the label before disposal.

Final Disposal: All collected hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor, in accordance with all local, state, and federal regulations.

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] Remove contact

lenses if present and easy to do.[3] Seek

immediate medical attention.

Skin Contact

Immediately flush the affected area with plenty

of water for at least 15 minutes.[3] Remove

contaminated clothing and shoes.[3] If irritation

persists, seek medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek medical

attention if symptoms persist.[4]

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.
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In all cases of exposure, it is crucial to seek professional medical advice and provide the Safety

Data Sheet (SDS) for 3-(2-Hydroxyethyl)-2-oxazolidinone to the responding medical

personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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